Cas no 2640955-64-0 (6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine)

• Product Name: 6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine
• CAS No: 2640955-64-0
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 5318494
• PubChem ID: 154830317
• Update Time: 2025-11-01

6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine
• AKOS040722456
• 2640955-64-0
• F6744-5947
• 6-Methyl-N-[1-(tetrahydro-2H-pyran-4-yl)-3-pyrrolidinyl]-4-pyrimidinamine

• Inchi： 1S/C14H22N4O/c1-11-8-14(16-10-15-11)17-12-2-5-18(9-12)13-3-6-19-7-4-13/h8,10,12-13H,2-7,9H2,1H3,(H,15,16,17)
• InChI Key： LAJYCJNZPYGNMT-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC(NC2CCN(C3CCOCC3)C2)=N1

Computed Properties

• Exact Mass: 262.17936134g/mol
• Monoisotopic Mass: 262.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 431.9±45.0 °C(Predicted)
• pka: 8.95±0.40(Predicted)

Additional information on 6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine

Introduction to 6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine (CAS No. 2640955-64-0)

6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine, identified by its CAS number 2640955-64-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its pyrimidine and pyrrolidine moieties, which are integral to many bioactive scaffolds. The presence of an oxan-4-yl substituent introduces a unique oxygen-containing heterocycle, enhancing the compound's potential for diverse biological interactions.

The structural framework of 6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine is meticulously designed to optimize pharmacokinetic and pharmacodynamic properties. The methyl group at the 6-position of the pyrimidine ring contributes to lipophilicity, while the 1-(oxan-4-yl)pyrrolidin-3-yl side chain provides a flexible and tunable pharmacophore. Such structural features are often exploited in drug discovery to modulate binding affinity and selectivity against target proteins.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine represent a promising avenue in this endeavor. The pyrimidine core is a privileged scaffold in medicinal chemistry, frequently employed in the design of kinase inhibitors, antiviral agents, and anticancer drugs. The integration of an oxan-4-yl group into this scaffold not only diversifies the chemical space but also opens up possibilities for unique interactions with biological targets.

One of the most compelling aspects of 6-methyl-N-[1-(oxan-4-yloxy)pyrrolidin- 3- yl]pyrimidin- 4- amine is its potential application in modulating enzyme activity. Pyrimidine-based compounds have been extensively studied for their ability to inhibit protein kinases, which are pivotal in numerous cellular signaling pathways. For instance, Janus kinases (JAKs) and tyrosine kinases (TKs) have been implicated in various inflammatory and autoimmune diseases, making them attractive therapeutic targets. The structural features of this compound suggest that it may interact with these kinases or other related enzymes, potentially leading to novel therapeutic interventions.

Moreover, the 1-(oxan- 4- yl)pyrrolidin- 3- yl moiety introduces an oxygen-rich environment that can enhance solubility and metabolic stability. This is particularly important for drug candidates that require oral administration or prolonged circulation in the bloodstream. The ability to fine-tune solubility while maintaining bioactivity is a critical factor in drug development, as it directly impacts pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have accelerated the process of identifying promising drug candidates like 6-methyl-N-[1-(oxan 4 -yloxy)pyrrolidin 3 -yl]pyrimidin 4 -amine. These tools allow researchers to predict binding affinities, assess metabolic stability, and explore potential off-target effects with remarkable accuracy. By leveraging such technologies, scientists can optimize the compound's structure to enhance its therapeutic potential while minimizing adverse effects.

The synthesis of 6-methyl-N-[1-(oxan 4 -yloxy)pyrrolidin 3 -yl]pyrimidin 4 amine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include nucleophilic substitution reactions to introduce the oxan -yloxy group, followed by cyclization to form the pyrimidine ring. The introduction of the methyl group at the 6-position typically involves alkylation reactions under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. This has been particularly beneficial for academic and industrial research teams working on developing novel therapeutics.

The pharmacological profile of CAS no2640955_64_0 is still under investigation; however preliminary studies suggest that it may exhibit inhibitory activity against certain kinases or other enzymes relevant to disease pathways. Such findings warrant further exploration through in vitro assays as well as preclinical studies. The compound’s unique structural features make it an intriguing candidate for developing drugs targeting neurological disorders where dysregulated kinase activity plays a significant role.

The growing interest in 6-methyl-N-[1-(oxan -yloxy) pyrrolidin -3 -yl] pyrimidin -4 amine extends beyond academic research. Pharmaceutical companies are increasingly investing in high-throughput screening programs to identify novel compounds with therapeutic potential. Given its structural complexity and promising biological activities, this molecule could be a valuable asset in such screening efforts.

In conclusion,CAS no2640955_64_0 represents a significant advancement in pharmaceutical chemistry. Its unique structural composition, coupled with its potential biological activities, positions it as a compelling candidate for further research. As our understanding of disease mechanisms continues to evolve, compounds like these will play an increasingly important role in developing next-generation therapeutics. The ongoing investigation into its pharmacological properties holds promise not only for addressing unmet medical needs but also for expanding our knowledge of heterocyclic chemistry’s role in medicine.